Cas no 900006-89-5 (N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide
• CAS No: 900006-89-5
• MF: C₁₇H₂₀ClFN₂O₄
• MW: 370.803107261658
• CID: 5493639
• PubChem ID: 18583894
• Update Time: 2025-07-18

N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 900006-89-5
• F2763-0250
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(3-chloro-4-fluorophenyl)oxalamide
• N'-(3-chloro-4-fluorophenyl)-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide
• AKOS024678649
• N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)ethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

• Inchi： 1S/C17H20ClFN2O4/c18-13-8-11(4-5-14(13)19)21-16(23)15(22)20-9-12-10-24-17(25-12)6-2-1-3-7-17/h4-5,8,12H,1-3,6-7,9-10H2,(H,20,22)(H,21,23)
• InChI Key： CLRKOXUIXUQFAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC1COC2(CCCCC2)O1)=O)=O)F

Computed Properties

• Exact Mass: 370.1095630g/mol
• Monoisotopic Mass: 370.1095630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Additional information on N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

Recent Advances in the Study of N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS: 900006-89-5)

In recent years, the compound N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS: 900006-89-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and diamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have focused on optimizing the synthetic route to improve scalability and reduce production costs. Key advancements include the use of novel catalysts and green chemistry principles, which have significantly enhanced the efficiency of the synthesis. These improvements are critical for facilitating further preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes and receptors implicated in various disease pathways. For instance, it has been shown to selectively target and modulate the activity of certain kinases and G-protein-coupled receptors (GPCRs), which are often dysregulated in cancers and inflammatory diseases. Structural-activity relationship (SAR) analyses have further elucidated the importance of the chloro-fluorophenyl and spirocyclic moieties in mediating these interactions, providing valuable insights for the design of next-generation analogs.

In preclinical models, N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide has demonstrated robust efficacy in reducing tumor growth and inflammation. Notably, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, positions it as a promising candidate for further development. Recent in vivo studies have also highlighted its ability to cross the blood-brain barrier, suggesting potential applications in neurological disorders.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be thoroughly investigated in upcoming studies. Additionally, the development of suitable formulations and delivery systems will be crucial for maximizing therapeutic outcomes. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.

In conclusion, N'-(3-chloro-4-fluorophenyl)-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activities offer exciting opportunities for the development of novel therapeutics. Continued research and innovation will be essential to fully realize its potential and address the remaining challenges in its development pathway.